2-(4-Methylpiperidin-2-YL)ethan-1-OL

• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• IUPAC Name: 2-(4-methylpiperidin-2-yl)ethanol
• InChI: InChI=1S/C8H17NO/c1-7-2-4-9-8(6-7)3-5-10/h7-10H,2-6H2,1H3
• InChI Key: AJYINCCQAPVYAM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCNC(C1)CCO

Description

2-(4-Methylpiperidin-2-yl)ethan-1-ol is a secondary alcohol featuring a piperidine ring substituted with a methyl group at the 4-position and an ethanol moiety at the 2-position. This structure confers unique physicochemical properties, such as moderate polarity due to the hydroxyl group and steric effects from the methyl-substituted piperidine ring. Piperidine derivatives are widely explored in medicinal chemistry and materials science due to their conformational flexibility and hydrogen-bonding capabilities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Methylpiperidin-2-YL)ethan-1-OL typically involves the reaction of 4-methylpiperidine with ethylene oxide under controlled conditions. The reaction is carried out in the presence of a suitable catalyst, such as a strong base like sodium hydroxide, to facilitate the nucleophilic attack of the nitrogen atom on the ethylene oxide .

Industrial Production Methods

In industrial settings, the production of 2-(4-Methylpiperidin-2-YL)ethan-1-OL can be scaled up using continuous flow reactors. These reactors allow for precise control of reaction parameters, such as temperature, pressure, and reactant concentrations, ensuring high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-(4-Methylpiperidin-2-YL)ethan-1-OL undergoes various chemical reactions, including:

Oxidation: The primary alcohol group can be oxidized to an aldehyde and further to a carboxylic acid under stronger oxidizing conditions.

Esterification: It can undergo esterification reactions with carboxylic acids or acid chlorides to form esters.

Substitution: The compound can participate in nucleophilic substitution reactions, where the hydroxyl group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Esterification: Reagents such as acetic anhydride or acetyl chloride are used in the presence of a catalyst like sulfuric acid.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) are used to convert the hydroxyl group into a leaving group.

Major Products Formed

Oxidation: Aldehydes and carboxylic acids.

Esterification: Esters.

Substitution: Halides and other substituted derivatives.

Scientific Research Applications

2-(4-Methylpiperidin-2-YL)ethan-1-OL has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: The compound is used in the study of enzyme mechanisms and as a ligand in receptor binding studies.

Medicine: It serves as an intermediate in the synthesis of drugs targeting neurological disorders and other medical conditions.

Industry: The compound is used in the production of specialty chemicals and as a solvent in various industrial processes.

Mechanism of Action

The mechanism of action of 2-(4-Methylpiperidin-2-YL)ethan-1-OL involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can act as an inhibitor or activator of these targets, modulating their activity and influencing various biochemical pathways . For example, it may bind to the active site of an enzyme, preventing substrate binding and inhibiting enzyme activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2-(4-methylpiperidin-2-yl)ethan-1-ol with key analogs, focusing on molecular features, synthesis methods, and spectroscopic properties.

Structural Analogs and Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties
2-(4-Methylpiperidin-2-yl)ethan-1-ol	C₈H₁₇NO	143.23 (calc.)	- 4-methylpiperidin-2-yl - Ethanol	Moderate polarity; potential for hydrogen bonding and steric hindrance
2-[1-(Propan-2-yl)piperidin-4-yl]ethan-1-ol	C₁₀H₂₁NO	171.28	- 4-isopropylpiperidin-4-yl - Ethanol	Higher lipophilicity due to isopropyl group; increased steric bulk
2-(4-Bromo-2-methoxyphenyl)ethan-1-ol	C₉H₁₁BrO₂	231.09	- 4-bromo-2-methoxyphenyl - Ethanol	Electron-withdrawing bromine enhances stability; methoxy improves solubility
2,2,6,6-Tetramethylpiperidin-4-ol	C₉H₁₉NO	157.25	- 2,2,6,6-tetramethylpiperidin-4-ol	High steric hindrance; reduced solubility in polar solvents
2-[(3-Methylpentan-2-yl)amino]ethan-1-ol	C₈H₁₉NO	153.27	- Branched alkylamino group - Ethanol	Enhanced basicity due to amino group; lower melting point

Spectroscopic and Analytical Data

• ¹H/¹³C NMR :
  • For 2-(4-bromo-2-methoxyphenyl)ethan-1-ol (23), the methyl group (C9) resonates at δ 1.25 ppm (¹H) and δ 20.1 ppm (¹³C).
  • Piperidine-ring protons in 2,2,6,6-tetramethylpiperidin-4-ol show upfield shifts (δ 1.0–1.5 ppm) due to methyl shielding.
• Melting Points and Solubility: Branched analogs (e.g., 2-[(3-methylpentan-2-yl)amino]ethan-1-ol) exhibit lower melting points (<50°C) compared to aromatic derivatives (>100°C).